Cas no 2228925-22-0 (2-(2-bromopropyl)-4H,5H,6H-cyclopentabthiophene)

• Product Name: 2-(2-bromopropyl)-4H,5H,6H-cyclopentabthiophene
• CAS No: 2228925-22-0
• MF: C₁₀H₁₃BrS
• MW: 245.179220914841
• CID: 6574796
• PubChem ID: 165655837
• Update Time: 2025-05-25

2-(2-bromopropyl)-4H,5H,6H-cyclopentabthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-4H,5H,6H-cyclopentabthiophene
• EN300-1921915
• 2228925-22-0
• 2-(2-bromopropyl)-4H,5H,6H-cyclopenta[b]thiophene

• Inchi： 1S/C10H13BrS/c1-7(11)5-9-6-8-3-2-4-10(8)12-9/h6-7H,2-5H2,1H3
• InChI Key： WAVCBOLEUACOPV-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CC2=C(CCC2)S1

Computed Properties

• Exact Mass: 243.99213g/mol
• Monoisotopic Mass: 243.99213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(2-bromopropyl)-4H,5H,6H-cyclopentabthiophene

Compound 2-(2-bromopropyl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2228925-22-0)

The compound 2-(2-bromopropyl)-4H,5H,6H-cyclopentabthiophene, with CAS registry number 2228925-22-0, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclic structure, which combines a cyclopentane ring fused with a thiophene moiety. The presence of the br group at the 2-position introduces interesting electronic and structural properties that make it a valuable compound for various applications.

The synthesis of 4H,5H,6H-cyclopentabthiophene derivatives has been extensively studied due to their potential as building blocks in the construction of advanced materials. Recent research has focused on the use of this compound as a precursor for the development of novel two-dimensional materials, particularly in the context of organic electronics. The incorporation of the bromine atom in the side chain allows for controlled substitution reactions, enabling the creation of tailored functional groups that can enhance the electronic properties of the resulting materials.

In terms of chemical properties, 4H,5H,6H-cyclopentabthiophene derivatives exhibit a high degree of thermal stability and excellent electron transport characteristics. These properties make them ideal candidates for applications in organic field-effect transistors (OFETs) and other electronic devices. Recent studies have demonstrated that by modifying the substituents on the cyclopentabthiophene core, it is possible to tune both the electronic and optical properties of these compounds, thereby expanding their potential applications in optoelectronics.

The development of efficient synthetic routes for this compound has been another area of active research. Traditional methods often involve multi-step reactions with low yields; however, recent advancements have introduced more streamlined approaches that utilize catalytic systems to enhance reaction efficiency. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the precise installation of substituents on the cyclopentabthiophene framework with high regioselectivity.

Beyond its role as a precursor in materials science, 4H,5H,6H-cyclopentabthiophene derivatives have also shown promise in biological applications. Preliminary studies suggest that these compounds may exhibit bioactivity against certain enzymes or cellular pathways, making them potential leads for drug discovery efforts. However, further research is required to fully understand their pharmacological profiles and safety profiles.

In conclusion, 4H,5H,6H-cyclopentabthiophene derivatives represent a versatile class of compounds with diverse applications across multiple disciplines. Their unique structural features and tunable properties make them valuable tools for researchers working in organic chemistry and materials science. As new synthetic methods continue to emerge and our understanding of their electronic properties deepens, it is likely that these compounds will play an increasingly important role in advancing both fundamental research and practical applications.